tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate

Specification

• CAS No.: 1187926-96-0
• Molecular Formula: C13H18BrNO2
• Molecular Weight: 300.19 g/mol
• IUPAC Name: tert-butyl N-(2-bromo-4,5-dimethylphenyl)carbamate
• Standard InChI: InChI=1S/C13H18BrNO2/c1-8-6-10(14)11(7-9(8)2)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)
• Standard InChI Key: FTBABQLHJLHLRN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)Br)NC(=O)OC(C)(C)C
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)NC(=O)OC(C)(C)C

Introduction

Chemical Identity and Nomenclature

tert-Butyl (4-bromo-2,5-dimethylphenyl)carbamate is an organic compound that belongs to the carbamate class of chemicals. The compound is characterized by its distinctive structural features including a tert-butyloxycarbonyl (BOC) protecting group attached to an aniline derivative.

Identification Information

The compound is formally registered under several identifiers that facilitate its recognition in chemical databases and literature:

Identifier Type	Value
CAS Number	1086392-05-3
Molecular Formula	C₁₃H₁₈BrNO₂
Molecular Weight	300.19200 g/mol
Exact Mass	299.05200

The compound is also known by several synonyms in scientific and commercial contexts:

• N-BOC 4-Bromo-2,5-dimethylaniline

• tert-Butyl (4-bromo-2,5-dimethylphenyl)carbamate

• 1,1-Dimethylethyl N-(4-bromo-2,5-dimethylphenyl)carbamate

• (4-Bromo-2,5-dimethyl-phenyl)-carbamic acid tert-butyl ester

• Carbamic acid, N-(4-bromo-2,5-dimethylphenyl)-, 1,1-dimethylethyl ester

Physical and Chemical Properties

Structural Features

The compound consists of a phenyl ring with four substituents:

• A bromine atom at the para (4) position

• Methyl groups at the ortho (2) and meta (5) positions

• A BOC-protected amino group (carbamate) at position 1

This arrangement creates a molecule with asymmetric electron distribution and specific steric properties that influence its reactivity and applications.

Physical Properties

The physical properties of tert-Butyl (4-bromo-2,5-dimethylphenyl)carbamate have been characterized through both experimental measurements and computational predictions:

Property	Value	Method
Appearance	Not specified in available data	-
Boiling Point	309.4±42.0 °C	Predicted
Density	1.321±0.06 g/cm³	Predicted
pKa	13.00±0.70	Predicted
Recommended Storage Temperature	2-8°C	Experimental
Polar Surface Area (PSA)	38.33000	Calculated
LogP	4.48590	Calculated

The relatively high LogP value of 4.48590 indicates that the compound is significantly lipophilic, suggesting poor water solubility but good solubility in organic solvents. This property is relevant for its applications in organic synthesis and its behavior in biological systems.

Synthesis and Preparation

Related Synthetic Procedures

For the analogous compound tert-Butyl (4-bromophenyl)carbamate, several synthetic approaches have been documented:

• Reaction of 4-bromoaniline with di-tert-butyl dicarbonate in toluene at 70°C for 16 hours, yielding the product in 64% yield

• Reaction in dichloromethane with triethylamine at room temperature for 16 hours, providing a 49% yield

• Reaction in THF at 50°C for 5 hours, followed by workup and purification

These methods could potentially be adapted for the synthesis of tert-Butyl (4-bromo-2,5-dimethylphenyl)carbamate by using 4-bromo-2,5-dimethylaniline as the starting material instead of 4-bromoaniline.

Supplier	Product Number	Package Size	Purity	Price (USD)
TRC	B200990	250 mg	Not specified	$50
AK Scientific	Z7228	1 g	Not specified	$131
American Custom Chemicals Corporation	HCH0369952	5 mg	95.00%	$496.74
J&W Pharmlab	20R0576	500 mg	96%	$549
Crysdot	CD12181720	25 g	95+%	$565

Price Analysis

The price of tert-Butyl (4-bromo-2,5-dimethylphenyl)carbamate varies significantly across suppliers, with price per gram ranging from approximately $22.60 (Crysdot) to $99,348 (American Custom Chemicals Corporation). This extreme variation may reflect differences in synthetic routes, purification methods, scale of production, and target markets (research vs. industrial applications).

The most cost-effective option appears to be the 25 g package from Crysdot at $565, which translates to approximately $22.60 per gram for material with 95+% purity. This pricing indicates that the compound is a specialty chemical primarily targeted at research applications rather than bulk industrial use.

Applications and Uses

Research and Development Applications

tert-Butyl (4-bromo-2,5-dimethylphenyl)carbamate serves as a protected form of 4-bromo-2,5-dimethylaniline, where the tert-butyloxycarbonyl (BOC) group protects the amino functionality. This protection is valuable in multi-step organic syntheses where selective reactions are required.

The BOC protecting group offers several advantages in synthetic applications:

• Stability under basic conditions

• Stability to many nucleophiles

• Orthogonality to other protecting groups

• Selective removal under mildly acidic conditions

These properties make the compound particularly useful as an intermediate in the synthesis of more complex molecules, potentially including pharmaceutical compounds, advanced materials, or other fine chemicals.